Cas no 7509-04-8 ( )

• Product name: &nbsp
• CAS No: 7509-04-8
• MF: C₁₄H₁₃O₅P
• MW: 292.22382
• CID: 981330
• PubChem ID: 437030

  Chemical and Physical Properties

Names and Identifiers

• NSC407202; AC1L92VI; desyl dihydrogen phosphate; 2-Oxo-1,2-diphenylethyl dihydrogen phosphate; 2-Oxo-1,2-diphenylethylphosphate; benzoin phosphate; SureCN7720549;
• DTXSID40331300
• 2-Oxo-1,2-diphenylethyl dihydrogen phosphate
• 7509-04-8
• NSC-407202
• SCHEMBL7720549
• NSC407202
•  

• Inchi： InChI=1S/C14H13O5P/c15-13(11-7-3-1-4-8-11)14(19-20(16,17)18)12-9-5-2-6-10-12/h1-10,14H,(H2,16,17,18)
• InChI Key： OPFZBJUCCIAOAC-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C(C(=O)C2=CC=CC=C2)OP(=O)(O)O

Computed Properties

• Exact Mass: 292.05009
• Monoisotopic Mass: 292.05006051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.8Ų
• XLogP3: 1.6

Experimental Properties

• PSA: 83.83